Cas no 125523-53-7 (Kampirone (9CI))

• Product Name: Kampirone (9CI)
• CAS No: 125523-53-7
• MF: C₈H₁₂N₄
• MW: 164.207680702209
• CID: 152340
• PubChem ID: 88747
• Update Time: 2025-04-19

Kampirone (9CI) Chemical and Physical Properties

Names and Identifiers

• Kampirone (9CI)
• Campirone
• Kampirone
• 2-piperazin-1-ylpyrimidine
• 1-pyrimidin-2-ylpiperazine
• SCHEMBL169214
• 1-(2-pyrimidyl) piperazine
• PDSP2_000481
• Z262221634
• 1-(2-pyrimidinyl) piperzine
• 1-(pyrimidine-2-yl)piperazine
• N-(2-pyrimidyl)piperazine
• Buspirone Metabolite (1-(2-Pyrimidyl)-Piperazine)
• 4-(2-Pyrimidinyl)piperazine
• CHEMBL724
• MJ 13653
• 1-(pyrimidin-2-yl)piperazine
• CHEBI:166562
• FT-0605569
• SDCCGMLS-0065816.P001
• 20980-22-7
• HY-W004464
• 1-(2-pyrimidinyl) piperazine
• BDBM50007403
• NCGC00247000-01
• 1-Pyrimidin-2-yl-piperazine
• PD014414
• DTXSID00864967
• 1-(2-Pyrimidinyl)piperazine
• 2-piperazinopyrimidine
• 2-(1-Piperazinyl)pyrimidine
• CS-W004464
• 2-(1-Piperazinyl)pyrimidine #
• 1-pyrimidin-2-yl-piperazin
• InChI=1/C8H12N4/c1-2-10-8(11-3-1)12-6-4-9-5-7-12/h1-3,9H,4-7H2
• N-(pyrimidin-2-yl)piperazine
• W-107583
• F11219
• 2-(Piperazin-1-yl)pyrimidine
• PDSP1_000483
• BB 0248124
• MFCD00040742
• FT-0673928
• FS-1244
• N-(2-Pyrimidinyl)piperazine
• 1-(2-Pyrimidinyl)-piperazine
• 1-PP
• pyrimidinylpiperazine
• P1110
• Pyrimidine, 2-(1-piperazinyl)-
• 2-(piperazinyl)pyrimidine
• Maybridge1_004282
• 2-(1-piperazinyl)-pyrimidine
• Q7263602
• H3B5B38F56
• 2-Piperazino-pyrimidine
• EN300-33983
• 1-(2-Pyrimidyl)-piperazine
• 4-25-00-02083 (Beilstein Handbook Reference)
• BUSPIRONE HYDROCHLORIDE IMPURITY A [EP IMPURITY]
• 1-pyrimidinylpiperazine
• MRBFGEHILMYPTF-UHFFFAOYSA-
• 1-(2-Pyrimidyl)piperazine
• AKOS000264519
• AM62510
• 1-(2pyrimidinyl)piperazine
• 1-(2-Pyrimidyl)piperazine, 98%
• BP-13017
• 4-(2-pyrimidinyl) piperazine
• 2-piperazin-1-yl pyrimidine
• AC-1840
• NS00015530
• 125523-53-7
• EINECS 244-135-5
• 1-(2-pyrimidyl)piperizine
• (S)-Homoserinehydrochloride
• 2-piperazin-1-yl-pyrimidine
• BRN 0151178
• 2- (1-piperazinyl)pyrimidine
• Campiron
• UNII-H3B5B38F56

• Inchi： 1S/C8H12N4/c1-2-10-8(11-3-1)12-6-4-9-5-7-12/h1-3,9H,4-7H2
• InChI Key： MRBFGEHILMYPTF-UHFFFAOYSA-N
• SMILES： N1(C2N=CC=CN=2)CCNCC1

Computed Properties

• Exact Mass: 164.10636
• Monoisotopic Mass: 164.106196400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0
• Topological Polar Surface Area: 41Ų

Experimental Properties

• PSA: 41.05